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Compound of Interest

Compound Name: 4-PQBH

Cat. No.: B15607312

Get Quote

An In-depth Technical Guide to 4-PQBH: Structure, Mechanism, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-PQBH, a novel binder of the orphan

nuclear receptor Nur77, with significant potential in cancer therapy, particularly for

hepatocellular carcinoma (HCC).[1]

Chemical Identity and Structure
4-PQBH, also known by its IUPAC name N'-[(pyridin-4-yl)methylidene]-4-[(quinolin-4-

yl)amino]benzohydrazide, is a quinoline-Schiff-base derivative.[1] Its fundamental chemical

properties are summarized below.
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Property Value

Molecular Formula C₂₂H₁₇N₅O

Molecular Weight 367.40 g/mol

CAS Number 2243355-51-1

SMILES
O=C(NN=Cc1ccncc1)c1ccc(Nc2ccnc3ccccc23)c

c1

Biological Activity and Mechanism of Action
4-PQBH has been identified as a potent binder of Nur77 (also known as NR4A1), an orphan

nuclear receptor implicated in cancer.[1] The compound exhibits promising anti-tumor activity

against hepatocellular carcinoma by inducing a form of cell death known as paraptosis.[1]

Binding Affinity for Nur77
Quantitative analysis has demonstrated a strong interaction between 4-PQBH and the Nur77

protein.

Parameter Value

K D 1.17 µM

K D (Dissociation Constant) is a measure of

binding affinity. A lower K D value indicates a

stronger binding affinity.

Signaling Pathway
The primary mechanism of action for 4-PQBH involves its binding to Nur77, which triggers a

cascade of downstream cellular events. This leads to caspase-independent cytoplasmic

vacuolization and ultimately, paraptotic cell death in HCC cells.[1] The key steps in this

pathway are Nur77-mediated endoplasmic reticulum (ER) stress and autophagy.[1]
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4-PQBH induced signaling pathway.
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Efficacy in Hepatocellular Carcinoma
Research has demonstrated the potential of 4-PQBH as a therapeutic agent for hepatocellular

carcinoma, a cancer type that often evades traditional apoptosis-based therapies.[1]

In Vitro Cytotoxicity
Studies have shown that 4-PQBH exhibits selective cytotoxicity towards HCC cells.[1]

In Vivo Tumor Inhibition
In preclinical xenograft models, 4-PQBH has been shown to effectively inhibit tumor growth.[1]

This in vivo efficacy is attributed to the induction of Nur77-dependent cytoplasmic vacuolization

and paraptosis within the tumor cells.[1]

Experimental Protocols
The following outlines the general methodologies employed in the characterization of 4-PQBH.

For detailed, step-by-step protocols, it is recommended to consult the primary research article

by Baicun Li, et al. (2022).

Synthesis of 4-(quinoline-4-amino) benzoylhydrazide
derivatives
A series of these derivatives, including 4-PQBH, were synthesized to evaluate their biological

activity.[1]

In Vitro Anti-HCC Activity Evaluation
The cytotoxic effects of 4-PQBH on hepatocellular carcinoma cell lines were assessed to

determine its anti-cancer properties.[1]

Nur77 Binding Affinity Assay
The binding affinity of 4-PQBH to the Nur77 protein was quantified to establish it as a direct

binder.[1]

Xenograft Tumor Inhibition Studies
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The in vivo anti-tumor effects of 4-PQBH were evaluated in animal models bearing

hepatocellular carcinoma xenografts.[1]

Synthesis
In Vitro Evaluation

In Vivo Evaluation

Synthesis of
4-PQBH Derivatives

Anti-HCC
Activity

Nur77 Binding
Affinity

Identify Lead
Compound Xenograft Tumor

Inhibition

Test In Vivo
Efficacy

Click to download full resolution via product page

Experimental workflow for 4-PQBH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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